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Compound of Interest

Compound Name: Redafamdastat

Cat. No.: B1679683 Get Quote

Essential Safety and Handling Guide for
Redafamdastat
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Redafamdastat (also known as PF-04457845). It is

intended to be a primary resource for laboratory safety and chemical handling, offering

procedural guidance to ensure safe operational practices.

Chemical and Physical Properties
Redafamdastat is a potent and selective inhibitor of Fatty Acid Amide Hydrolase (FAAH).[1][2]

Its inhibition of FAAH is covalent and irreversible.[1] Understanding its physical and chemical

characteristics is the first step in safe handling.
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Property Value

Chemical Name
N-pyridazin-3-yl-4-(3-{[5-(trifluoromethyl)pyridin-

2-yl]oxy}benzylidene)piperidine-1-carboxamide

Synonyms PF-04457845, PF-4457845

Molecular Formula C₂₃H₂₀F₃N₅O₂

Molecular Weight 455.43 g/mol

Appearance White to off-white powder

Storage Conditions
Short-term (days to weeks): Dry, dark, and at 0 -

4°C. Long-term (months to years): -20°C.

Solubility Soluble in DMSO.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Material Safety Data Sheet (MSDS) with comprehensive toxicological data for

Redafamdastat is not publicly available, its classification as a potent enzyme inhibitor

necessitates stringent safety protocols. The following recommendations are based on handling

similar potent research compounds.

Potential Hazards:
Acute Toxicity (Oral): May be harmful if swallowed.

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Irritation: May cause serious eye irritation.

Respiratory Sensitization: Avoid inhalation of dust.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specific Recommendations

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection

Wear impervious gloves (e.g., nitrile), a lab coat,

and full-length pants. Ensure no skin is

exposed. Change gloves immediately if

contaminated.

Respiratory Protection

For operations that may generate dust, use a

NIOSH-approved respirator with a particulate

filter. Work in a well-ventilated area, preferably a

chemical fume hood.

General Hygiene
Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is essential to minimize exposure risk

and environmental contamination.

Handling and Storage:
Receiving: Upon receipt, visually inspect the container for any damage.

Storage: Store the compound in a clearly labeled, tightly sealed container in a designated,

secure, and ventilated area at the recommended temperature.

Weighing and Aliquoting: Conduct all weighing and preparation of stock solutions within a

chemical fume hood. Use appropriate tools to handle the powder and avoid generating dust.

Solution Preparation: Prepare solutions in a fume hood. For in vivo studies, one protocol

involves a nanocrystalline suspension in 2% polyvinylpyrrolidone and 0.15% sodium dodecyl

sulfate in water.

Spill Management:
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Minor Spill: In a fume hood, gently cover the spill with an absorbent material.

Decontaminate the area with a suitable cleaning agent (e.g., soap and water), and collect

all waste in a sealed container for proper disposal.

Major Spill: Evacuate the area and prevent entry. Contact your institution's environmental

health and safety (EHS) office immediately.

Disposal Plan:
Waste Redafamdastat (Solid and Solutions): Dispose of as hazardous chemical waste in

accordance with local, state, and federal regulations. Do not dispose of down the drain.

Contaminated Materials: All disposable labware (e.g., pipette tips, tubes, gloves) that has

come into contact with Redafamdastat should be collected in a designated, sealed

hazardous waste container.

Decontamination: Decontaminate all non-disposable equipment and work surfaces

thoroughly after use.

Experimental Protocols and Visualizations
Understanding the mechanism of action and the experimental workflow is key to both scientific

success and safety.

Mechanism of Action: Redafamdastat Signaling Pathway
Redafamdastat is a selective inhibitor of Fatty Acid Amide Hydrolase (FAAH).[1][2] FAAH is the

primary enzyme responsible for the degradation of the endocannabinoid anandamide (AEA).[3]

[4][5] By inhibiting FAAH, Redafamdastat increases the levels of AEA, which then enhances

the activation of cannabinoid receptors (CB1 and CB2).[6] This leads to various physiological

effects, including analgesia and anti-inflammatory responses.[3][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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